3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H8Cl2N2O3S/c16-10-5-2-6-11-12(10)13(17)14(23-11)15(20)18-8-3-1-4-9(7-8)19(21)22/h1-7H,(H,18,20)
• InChI Key: ITAIVPHVVCGIQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)C2=C(C3=C(S2)C=CC=C3Cl)Cl
• Molecular Formula: C15H8Cl2N2O3S
• Molecular Weight: 367.2 g/mol

Description

3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide, also known as DCNP, is a synthetic compound that has been widely used in scientific research. DCNP is a potent inhibitor of protein kinase C (PKC), an enzyme that plays a crucial role in various cellular processes, including signal transduction, cell proliferation, and differentiation.

Mechanism of Action

3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide inhibits PKC activity by binding to the regulatory domain of the enzyme. PKC is activated by binding to diacylglycerol (DAG) and calcium ions, which induces a conformational change that exposes the catalytic domain of the enzyme. 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide binds to the regulatory domain of PKC, preventing the conformational change and inhibiting the enzyme activity.
Biochemical and Physiological Effects:
3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, and lung cancer cells. 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide has also been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent. In addition, 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide has been shown to inhibit the growth of bacteria and fungi, making it a potential antimicrobial agent.

Advantages and Limitations for Lab Experiments

One advantage of 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide is its specificity for PKC, which allows researchers to study the function and regulation of PKC without affecting other signaling pathways. However, one limitation of 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide is its potential toxicity, which may limit its use in vivo. In addition, 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide may have off-target effects on other kinases, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide. One area of research is the development of more potent and selective PKC inhibitors based on the structure of 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide. Another area of research is the investigation of the role of PKC in disease pathogenesis and the development of PKC-targeted therapies. Finally, the potential use of 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide as an antimicrobial agent warrants further investigation.

Scientific Research Applications

3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide has been extensively used as a research tool to study the function and regulation of PKC. PKC is a family of serine/threonine kinases that play a critical role in various cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of PKC has been implicated in the pathogenesis of various diseases, including cancer, diabetes, and cardiovascular diseases. 3,4-dichloro-N-(3-nitrophenyl)-1-benzothiophene-2-carboxamide has been shown to inhibit PKC activity in vitro and in vivo, making it a valuable tool for studying the role of PKC in disease.